Cas no 3899-93-2 (4-Aminophenyl 4-methylbenzenesulfonate)
3899-93-2 structure
Product Name:4-Aminophenyl 4-methylbenzenesulfonate
CAS No:3899-93-2
MF:C13H13NO3S
MW:263.312222242355
CID:303696
Update Time:2024-03-01
4-Aminophenyl 4-methylbenzenesulfonate Chemical and Physical Properties
Names and Identifiers
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- Phenol,4-amino-, 1-(4-methylbenzenesulfonate)
- 4-(4-Toluenesulfonyloxy)aniline
- 4-Aminophenyl tosylate
- 4-Methylbenzenesulfonic acid4-aminophenyl ester
- Phenol, p-amino-, p-toluenesulfonate (ester) (7CI,8CI)
- Phenol,4-amino-, 4-methylbenzenesulfonate (ester) (9CI)
- p-Toluenesulfonic acid p-aminophenyl ester
- 4-Aminophenyl 4-methylbenzenesulfonate
- Toluene-4-sulfonic acid 4-amino-phenyl ester
- CUDKLDVRGQPLQK-UHFFFAOYSA-N
- STL377283
- BBL028421
- 4-Aminophenyl 4-methylbenzenesulfonate #
- 4-aminophenyl 4-methylbenzene-1-sulfonate
- H3113
- J3.538.800A
- 4-Methylbenzenesulfonic acid 4-aminophenyl ester
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- Inchi: 1S/C13H13NO3S/c1-10-2-8-13(9-3-10)18(15,16)17-12-6-4-11(14)5-7-12/h2-9H,14H2,1H3
- InChI Key: CUDKLDVRGQPLQK-UHFFFAOYSA-N
- SMILES: S(C1C=CC(C)=CC=1)(=O)(=O)OC1C=CC(=CC=1)N
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 347
- XLogP3: 2.7
- Topological Polar Surface Area: 77.8
4-Aminophenyl 4-methylbenzenesulfonate Related Literature
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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Goonay Yousefalizadeh,Shideh Ahmadi,Nicholas J. Mosey,Kevin G. Stamplecoskie Nanoscale, 2021,13, 242-252
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